Cas no 2306275-35-2 (6-chloro-3,5-diazatricyclo[6.2.1.02,?]undeca-2,4,6-triene)

• Product Name: 6-chloro-3,5-diazatricyclo[6.2.1.02,?]undeca-2,4,6-triene
• CAS No: 2306275-35-2
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 5107684
• Update Time: 2026-03-03

6-chloro-3,5-diazatricyclo[6.2.1.02,?]undeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• 5,8-Methanoquinazoline, 4-chloro-5,6,7,8-tetrahydro-
• 6-chloro-3,5-diazatricyclo[6.2.1.02,?]undeca-2,4,6-triene

• Inchi： 1S/C9H9ClN2/c10-9-7-5-1-2-6(3-5)8(7)11-4-12-9/h4-6H,1-3H2
• InChI Key： VESQXJPQIYMQJW-UHFFFAOYSA-N
• SMILES： N1=C2C(C3CC2CC3)=C(Cl)N=C1

Additional information on 6-chloro-3,5-diazatricyclo[6.2.1.02,?]undeca-2,4,6-triene

Introduction to 6-Chloro-3,5-Diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene (CAS No. 2306275-35-2)

6-Chloro-3,5-diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene (CAS No. 2306275-35-2) is a novel and intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of tricyclic structures with unique chemical and biological properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 6-chloro-3,5-diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene is characterized by a tricyclic framework with a chlorine atom at the 6-position and two nitrogen atoms at the 3 and 5 positions. This arrangement imparts specific electronic and steric properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 6-chloro-3,5-diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 6-chloro-3,5-diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. This makes it a promising lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 6-chloro-3,5-diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models, which are essential factors for its potential clinical application.

To further explore the therapeutic potential of 6-chloro-3,5-diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene, several preclinical studies have been conducted to evaluate its safety and efficacy in various disease models. These studies have provided valuable insights into its mechanism of action and potential side effects.

In conclusion, 6-chloro-3,5-diazatricyclo[6.2.1.0^2,7]undeca-2,4,6-triene (CAS No. 2306275-35-2) is a promising compound with a wide range of potential therapeutic applications due to its unique chemical structure and biological properties. Ongoing research continues to uncover new aspects of its activity and mechanisms of action, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.